Cas no 2228608-65-7 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228608-65-7
• MF: C₁₅H₁₉F₂NO₂
• MW: 283.313671350479
• CID: 6198146
• PubChem ID: 165697090
• Update Time: 2025-06-07

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine
• [1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexyl]methanamine
• EN300-1949576
• 2228608-65-7

• Inchi： 1S/C15H19F2NO2/c16-15(17)5-3-14(10-18,4-6-15)11-1-2-12-13(9-11)20-8-7-19-12/h1-2,9H,3-8,10,18H2
• InChI Key： DNBOHPHFRFDVKO-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC3=C(C=2)OCCO3)(CN)CC1)F

Computed Properties

• Exact Mass: 283.13838517g/mol
• Monoisotopic Mass: 283.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine (CAS No: 2228608-65-7) and Its Emerging Applications in Chemical Biology

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine, identified by the CAS number 2228608-65-7, represents a fascinating intersection of structural complexity and biological potential. This molecule, featuring a 2,3-dihydro-1,4-benzodioxin core fused with a 4,4-difluorocyclohexylmethanamine side chain, has garnered attention in the field of chemical biology due to its unique pharmacophoric features. The benzodioxin moiety is well-known for its presence in various bioactive natural products and synthetic drugs, while the difluorocyclohexyl group introduces rigidity and electronic modulation, making this compound a promising candidate for drug discovery and material science applications.

In recent years, the exploration of heterocyclic compounds with fluorinated substituents has intensified, driven by their ability to enhance metabolic stability and binding affinity. The structural motif of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine aligns with this trend, offering a scaffold that could be optimized for various therapeutic targets. Preliminary studies have highlighted its potential in modulating enzyme activity and interacting with biological receptors, making it a subject of considerable interest for medicinal chemists.

The 2,3-dihydro-1,4-benzodioxin scaffold is particularly noteworthy for its presence in several pharmacologically active agents. For instance, derivatives of this core have been investigated for their roles in central nervous system (CNS) disorders due to their ability to cross the blood-brain barrier. The introduction of the 4,4-difluorocyclohexylmethanamine group further refines the compound's pharmacokinetic profile by improving lipophilicity and reducing susceptibility to metabolic degradation. This combination makes the compound an attractive candidate for further development into novel therapeutics.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling of such complex molecules. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict the binding modes of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine with various biological targets. These predictions have guided experimental efforts toward optimizing the compound's potency and selectivity. For example, computational studies have suggested that modifications to the difluorocyclohexyl group could enhance binding affinity to specific enzymes involved in inflammatory pathways.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine presents both challenges and opportunities. The benzodioxin ring requires careful construction to maintain its stereochemical integrity, while the introduction of fluorine atoms demands precise control over reaction conditions to avoid unwanted side products. However， recent innovations in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Transition-metal-catalyzed cross-coupling reactions and fluorination techniques have been particularly useful in this regard.

One of the most exciting aspects of this compound is its potential application in developing next-generation materials. The combination of electronic diversity provided by the fluorine atoms and the rigid structure of the cyclohexane ring makes it an excellent candidate for designing novel polymers with tailored properties. These materials could find applications in electronics、optoelectronics，and even biodegradable plastics，where precise control over molecular architecture is crucial.

The biological activity of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine has been explored through both in vitro and in vivo studies. Initial assays have shown promising results in inhibiting certain enzymes associated with metabolic disorders. Additionally， preliminary toxicity studies indicate that the compound exhibits low systemic toxicity，suggesting a favorable safety profile for further development. These findings have prompted researchers to design more comprehensive studies to fully elucidate its therapeutic potential.

The future direction of research on this compound will likely involve both structural optimization and exploration of new applications. By systematically modifying various functional groups， researchers can fine-tune its biological activity toward specific therapeutic targets. Additionally， investigating its interactions with other biomolecules will provide deeper insights into its mechanism of action and potential side effects.

In conclusion，1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4-difluorocyclohexylmethanamine (CAS No: 2228608-65-7) is a structurally intriguing molecule with significant potential in both pharmaceuticals and materials science。 Its unique combination of pharmacophoric features makes it a valuable scaffold for drug discovery，while its fluorinated components offer advantages in material design。 As research continues to uncover new applications for this compound，it is likely to play an increasingly important role in advancing chemical biology and related fields.